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Compound of Interest

Compound Name: Tranxene

Cat. No.: B8544280

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidance, and disposal plans for
the handling of Tranxene (clorazepate dipotassium) in a laboratory setting. Adherence to these
procedures is vital for ensuring personnel safety, regulatory compliance, and environmental
protection. Tranxene, a benzodiazepine, is classified as a Schedule 1V controlled substance
and presents specific hazards requiring stringent safety measures.

Personal Protective Equipment (PPE) and Hazard
Data

The primary hazards associated with clorazepate dipotassium include being harmful if
swallowed, causing severe skin burns and eye damage, inducing drowsiness or dizziness, and
being a suspected reproductive toxin.[1] Due to the lack of established official Occupational
Exposure Limits (OELs) such as Permissible Exposure Limits (PELS) or Threshold Limit Values
(TLVs), a conservative approach to exposure control is imperative. It is recommended to
handle clorazepate dipotassium within a containment system (e.g., a chemical fume hood or
glove box) to minimize inhalation exposure.

The following table summarizes the known hazard information and recommended PPE for
handling Tranxene.
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Parameter

Information

Source

Chemical Name

Clorazepate Dipotassium

[2]

CAS Number

57109-90-7

[2]

DEA Schedule

v

Hazard Statements

H302: Harmful if
swallowedH314: Causes
severe skin burns and eye
damageH336: May cause
drowsiness or dizzinessH361.:
Suspected of damaging fertility

or the unborn child

[1]

Occupational Exposure Limits
(OELs)

No established PELs or TLVs.
An occupational exposure
banding approach is
recommended. Based on its
toxicological profile, a
conservative control band
should be adopted to minimize

exposure.

[1]

Recommended Personal Protective Equipment (PPE):

e Hand Protection: Nitrile gloves are recommended. They should be disposed of immediately if

contaminated. For prolonged contact, consider double-gloving.

o Eye and Face Protection: Safety glasses with side shields are the minimum requirement.

When there is a risk of splashing, chemical splash goggles and a face shield should be worn.

o Skin and Body Protection: A lab coat is required. For procedures with a higher risk of

contamination, a chemically resistant gown or apron should be used.

o Respiratory Protection: For weighing and handling of the solid material, a NIOSH-approved

respirator with a particulate filter (e.g., N95 or higher) is recommended. All handling of the

powder should be performed in a certified chemical fume hood.
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Experimental Protocol: Preparation of a Standard
Solution

This protocol outlines the steps for preparing a 1 mg/mL stock solution of clorazepate
dipotassium for analytical purposes.

Materials:

o Clorazepate dipotassium powder
« Distilled water

e Volumetric flask (e.g., 10 mL)

e Analytical balance

e Spatula

» Weighing paper

o Pipettes

e Appropriate PPE (see above)
Procedure:

» Preparation: Don all required PPE and perform the work in a certified chemical fume hood.

¢ Weighing: Carefully weigh the desired amount of clorazepate dipotassium powder onto
weighing paper using an analytical balance.

¢ Dissolving: Transfer the weighed powder into the volumetric flask. Add a small amount of
distilled water to dissolve the powder.

 Dilution: Once dissolved, add distilled water to the flask up to the calibration mark.

e Mixing: Cap the flask and invert it several times to ensure the solution is thoroughly mixed.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8544280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Labeling: Clearly label the flask with the chemical name, concentration, date of preparation,
and your initials.

» Storage: Store the solution according to the manufacturer's recommendations, typically in a
cool, dark place.

Operational and Disposal Plans

The handling and disposal of Tranxene are regulated by the Drug Enforcement Administration
(DEA) and the Environmental Protection Agency (EPA).

Operational Plan:

e Inventory Management: Maintain a detailed log of all Tranxene received, used, and
disposed of, in accordance with DEA regulations for Schedule IV controlled substances.

o Storage: Store Tranxene in a securely locked cabinet or safe, accessible only to authorized
personnel.

o Spill Response: In case of a spill, evacuate the area and prevent inhalation of dust. Wear
appropriate PPE, including respiratory protection. Absorb the spill with an inert material and
place it in a sealed container for disposal as hazardous waste.

Disposal Plan:

Disposal of unused or expired Tranxene must be handled by a DEA-registered reverse
distributor. Do not dispose of Tranxene in the regular trash or down the drain.

e Unused Product: Segregate and securely store any unused or expired Tranxene. Contact
your institution's Environmental Health and Safety (EHS) department to arrange for disposal
through a licensed reverse distributor.

o Contaminated Materials: All materials that have come into contact with Tranxene, such as
gloves, weighing paper, and pipette tips, should be considered hazardous waste. Place
these materials in a designated, sealed hazardous waste container.

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent (e.qg.,
water). The rinsate should be collected and disposed of as hazardous waste. The rinsed
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container can then be disposed of as regular laboratory glass or plastic waste.

Visualizations

Safe Handling Workflow for Tranxene

[Start: Obtain Tranxene]

Don Appropriate PPE
(Nitrile Gloves, Goggles, Lab Coat, Respirator)

:

Work in a Certified
Chemical Fume Hood

,

Weigh Tranxene Powder

Prepare Solution

[Store Solution Appropriatela
[Experiment Complete]

Decontaminate Work Area

,

Doff and Dispose of PPE
as Hazardous Waste

End

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8544280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE oty Operatng Gui

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tranxene in a laboratory setting.

Disposal Plan for Tranxene Waste

Generation of
Tranxene Waste

Dispose via DEA-Registered Contaminated Materials Triple-Rinse Container
Reverse Distributor (Gloves, Labware) P
Collect Rinsate as Dispose of Rinsed
Hazardous Waste Container
(Dispose as Hazardous Waste)

Click to download full resolution via product page

Caption: Logical flow for the proper disposal of different Tranxene waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Tranxene (Clorazepate Dipotassium)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8544280#personal-protective-equipment-for-
handling-tranxene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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